Cas no 1247097-99-9 (4-Chloro-2-methyl-6-(propylsulfanyl)pyrimidine)

• Product Name: 4-Chloro-2-methyl-6-(propylsulfanyl)pyrimidine
• CAS No: 1247097-99-9
• MF: C₈H₁₁ClN₂S
• MW: 202.704339265823
• CID: 5693831
• PubChem ID: 62480955
• Update Time: 2023-10-14

4-Chloro-2-methyl-6-(propylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1292095
• CS-0298074
• 4-Chloro-2-methyl-6-(propylthio)pyrimidine
• 4-chloro-2-methyl-6-(propylsulfanyl)pyrimidine
• 1247097-99-9
• AKOS011769551
• Pyrimidine, 4-chloro-2-methyl-6-(propylthio)-
• 4-Chloro-2-methyl-6-(propylsulfanyl)pyrimidine

• Inchi： 1S/C8H11ClN2S/c1-3-4-12-8-5-7(9)10-6(2)11-8/h5H,3-4H2,1-2H3
• InChI Key： FGVBKTCSBZIRIJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)SCCC

Computed Properties

• Exact Mass: 202.0331472g/mol
• Monoisotopic Mass: 202.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 285.8±25.0 °C(Predicted)
• pka: -1.56±0.39(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers